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Compound of Interest

Compound Name: Tetrafluorophthalic anhydride

Cat. No.: B1293522 Get Quote

An In-depth Technical Guide to Tetrafluorophthalic Anhydride for Researchers and Drug

Development Professionals

This technical guide provides a comprehensive overview of tetrafluorophthalic anhydride, a

key building block in pharmaceutical and fine chemical synthesis.[1] Its unique fluorinated

structure offers a powerful tool for medicinal chemists to engineer molecules with enhanced

properties.[2] This document details its chemical identity, physicochemical properties, synthesis

protocols, and applications, with a focus on its role in drug discovery and development.

Chemical Identity and Synonyms
Tetrafluorophthalic anhydride is a fluorinated organic compound with significant applications

in advanced organic synthesis.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1293522?utm_src=pdf-interest
https://www.benchchem.com/product/b1293522?utm_src=pdf-body
https://www.benchchem.com/product/b1293522?utm_src=pdf-body
https://polymer.bocsci.com/product/3-4-5-6-tetrafluorophthalic-anhydride-cas-652-12-0-179692.html
https://www.nbinno.com/article/pharmaceutical-intermediates/role-tetrafluorophthalic-anhydride-pharmaceutical-development-kv
https://www.benchchem.com/product/b1293522?utm_src=pdf-body
https://www.nbinno.com/article/pharmaceutical-intermediates/tetrafluorophthalic-anhydride-synthesis-applications-kv
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

CAS Number 652-12-0[1][4][5]

Molecular Formula C₈F₄O₃[1][4][5]

Molecular Weight 220.08 g/mol [4][5][6]

IUPAC Name 4,5,6,7-tetrafluoro-2-benzofuran-1,3-dione[1][6]

InChI
InChI=1S/C8F4O3/c9-3-1-2(8(14)15-

7(1)13)4(10)6(12)5(3)11[1][4]

InChIKey BJDDKZDZTHIIJB-UHFFFAOYSA-N[1][4][7]

Canonical SMILES
C1(=O)C2=C(C(=C(C(=C2F)F)F)F)C(=O)O1[1]

[4]

Synonyms:[1][4][6][7]

3,4,5,6-Tetrafluorophthalic anhydride

4,5,6,7-Tetrafluoro-1,3-isobenzofurandione

PTFE anhydride

Tetrafluorophathlic Anhydride

Tetrafluoroisobenzofuran-1,3-dione

Tetrafluorophthalic Acid Anhydride

Physicochemical Properties
The physicochemical properties of tetrafluorophthalic anhydride are summarized in the table

below.
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Property Value Reference(s)

Melting Point 94-96 °C [4][7][8]

Boiling Point 332.6±42.0 °C (Predicted) [4][9]

Density 1.843±0.06 g/cm³ (Predicted) [1][4]

Solubility
Soluble in most organic

solvents and acetic acid.
[1][4]

Appearance Light grayish to beige powder [1][4]

Sensitivity Moisture Sensitive [4][9]

Synthesis of Tetrafluorophthalic Anhydride
A general method for the synthesis of tetrafluorophthalic anhydride involves the reaction of

tetrafluorophthalic acid with acetyl chloride under reflux, followed by purification via sublimation.

[3] More specific patented methods are also available.[10]
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General Synthesis of Tetrafluorophthalic Anhydride

Tetrafluorophthalic Acid

Reflux

Acetyl Chloride

Purification (Sublimation at ~110°C)

Tetrafluorophthalic Anhydride
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Synthesis of Tetrafluorobenzamido Barbituric Acids

Reactants

5-aminobarbituric acid (2 mmol)

Stir under reflux for 5 h

Tetrafluorophthalic anhydride (2 mmol) DMF (14 ml)

Cool to room temperature

Pour into water (50 mL)

Collect precipitate by filtration

Dry under reduced pressure

5-(2,3,4,5-tetrafluorobenzamido)barbituric acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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